Cas no 1289141-27-0 (6-Formyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-Formyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 1289141-27-0
• MF: C₇H₄N₂O₂
• MW: 148.118861198425
• CID: 5562115
• PubChem ID: 165999664
• Update Time: 2025-10-25

6-Formyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-27694843
• 1289141-27-0
• 6-formyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 6-Formyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

• Inchi： 1S/C7H4N2O2/c8-3-5-1-2-6(4-10)9-7(5)11/h1-2,4H,(H,9,11)
• InChI Key： BMESCIBIIRPXAQ-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC=C(C=O)N1

Computed Properties

• Exact Mass: 148.027277375g/mol
• Monoisotopic Mass: 148.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70Ų

Additional information on 6-Formyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

Recent Advances in the Study of 6-Formyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS: 1289141-27-0)

6-Formyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS: 1289141-27-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its synthetic pathways, biological activities, and applications in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's unique structure, featuring a formyl group and a nitrile functionality on a dihydropyridine core, makes it an attractive intermediate for the synthesis of more complex molecules. Researchers have recently developed efficient synthetic routes to produce 6-Formyl-2-oxo-1,2-dihydropyridine-3-carbonitrile with high yield and purity, enabling further exploration of its pharmacological properties. These synthetic advancements have been documented in several peer-reviewed journals, emphasizing the compound's role in facilitating the discovery of new bioactive molecules.

In terms of biological activity, recent studies have demonstrated that 6-Formyl-2-oxo-1,2-dihydropyridine-3-carbonitrile exhibits promising inhibitory effects against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed potent activity against kinase targets involved in tumor proliferation. These findings suggest its potential as a lead compound for the development of targeted therapies.

Furthermore, the compound's mechanism of action has been investigated using advanced computational and experimental techniques. Molecular docking studies have revealed its ability to interact with specific binding sites on target proteins, providing insights into its selectivity and efficacy. These mechanistic studies are crucial for optimizing the compound's structure to enhance its therapeutic potential while minimizing off-target effects.

Another area of interest is the application of 6-Formyl-2-oxo-1,2-dihydropyridine-3-carbonitrile in the design of prodrugs and drug delivery systems. Recent research has explored its use as a linker or carrier for targeted drug delivery, leveraging its chemical reactivity and stability under physiological conditions. This approach could improve the bioavailability and efficacy of existing drugs, addressing challenges such as poor solubility and rapid metabolism.

Despite these promising developments, challenges remain in the clinical translation of 6-Formyl-2-oxo-1,2-dihydropyridine-3-carbonitrile-based therapeutics. Issues such as toxicity, pharmacokinetics, and scalability of synthesis need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of viable drug candidates.

In conclusion, 6-Formyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS: 1289141-27-0) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its potential in drug discovery and development. Continued research into its synthetic modifications, biological activities, and therapeutic applications will likely yield significant advancements in the treatment of various diseases. This brief highlights the importance of staying abreast of the latest research to fully exploit the compound's capabilities in the evolving landscape of chemical biology and pharmaceutical sciences.